molecular formula C14H9ClO4 B6369646 3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95% CAS No. 1261983-10-1

3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95%

Cat. No.: B6369646
CAS No.: 1261983-10-1
M. Wt: 276.67 g/mol
InChI Key: DYELXVPFZGFSMX-UHFFFAOYSA-N
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Description

3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95% is a useful research compound. Its molecular formula is C14H9ClO4 and its molecular weight is 276.67 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95% is 276.0189365 g/mol and the complexity rating of the compound is 357. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Carboxy-4-chlorophenyl)benzoic acid, 95% including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

5-(3-carboxyphenyl)-2-chlorobenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H9ClO4/c15-12-5-4-9(7-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYELXVPFZGFSMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H9ClO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20683379
Record name 4-Chloro[1,1'-biphenyl]-3,3'-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20683379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261983-10-1
Record name 4-Chloro[1,1'-biphenyl]-3,3'-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20683379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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